Cas no 1396624-56-8 (2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]oxy}-4-methyl-1,3-benzothiazole)

• Product Name: 2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]oxy}-4-methyl-1,3-benzothiazole
• CAS No: 1396624-56-8
• MF: C₁₇H₁₈N₄O₃S
• MW: 358.414822101593
• CID: 5400670
• Update Time: 2025-08-05

2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]oxy}-4-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• (3-methoxy-1-methylpyrazol-4-yl)-[3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]methanone
• 2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]oxy}-4-methyl-1,3-benzothiazole

• Inchi： 1S/C17H18N4O3S/c1-10-5-4-6-13-14(10)18-17(25-13)24-11-7-21(8-11)16(22)12-9-20(2)19-15(12)23-3/h4-6,9,11H,7-8H2,1-3H3
• InChI Key： LURFGJSOIQYCMH-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1OC)(N1CC(OC2=NC3=C(C)C=CC=C3S2)C1)=O

Additional information on 2-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]oxy}-4-methyl-1,3-benzothiazole

2-{[1-(3-Methoxy-1-Methyl-1H-Pyrazole-4-Carbonyl)Azetidin-3-Yl]Oxy}-4-Methyl-1,3-Benzothiazole: A Comprehensive Overview

2-{[1-(3-Methoxy-1-Methyl-1H-Pyrazole-4-Carbonyl)Azetidin-3-Yl]Oxy}-4-Methyl-1,3-Benzothiazole (CAS No. 1396624-56-8) is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. The molecule consists of a benzothiazole core, which is a fused bicyclic structure comprising a benzene ring and a thiazole ring. This core is further substituted with an azetidine ring, which is a four-membered cyclic amine, and additional functional groups such as methoxy and methyl substituents.

The synthesis of this compound involves multi-step organic reactions, including coupling reactions, oxidation, and cyclization processes. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules. The benzothiazole moiety is known for its aromatic stability and electronic properties, making it a valuable component in various chemical systems. The presence of the azetidine ring introduces rigidity and unique stereochemical properties to the molecule, which can be advantageous in drug design and material applications.

One of the most notable aspects of this compound is its potential as a bioactive agent. Studies have shown that benzothiazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The integration of the azetidine ring and other functional groups in this molecule further enhances its bioactivity by modulating its interaction with biological targets such as enzymes and receptors.

Recent research has focused on the optimization of this compound's pharmacokinetic properties to improve its bioavailability and efficacy. For instance, modifications to the methoxy group have been explored to enhance solubility and reduce metabolic liabilities. Additionally, the incorporation of the methyl group in the pyrazole ring has been shown to stabilize the molecule's conformation, thereby improving its binding affinity to target proteins.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its antioxidant properties suggest potential use in skincare products and food additives to combat oxidative stress.

The study of this compound also contributes to our understanding of supramolecular chemistry. The benzothiazole core can act as a building block for constructing self-assembled structures, which are essential in nanotechnology and materials science. For example, this compound has been investigated for its potential use in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

From an analytical standpoint, modern techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate the molecular structure and conformational dynamics of this compound. These studies have provided valuable insights into the relationship between molecular architecture and functionality.

In conclusion, 2-{[1-(3-Methoxy-1-Methyl-1H-Pyrazole-4-Carbonyl)Azetidin-3-Yl]Oxy}-4-Methyl-1,3-Benzothiazole (CAS No. 1396624-56-8) represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, underscores its potential as a versatile tool in drug discovery and materials development.